Cas no 2229096-05-1 (N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine)

• Product Name: N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine
• CAS No: 2229096-05-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6292802
• PubChem ID: 165641004
• Update Time: 2025-05-20

N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine
• 2229096-05-1
• EN300-1743277

• Inchi： 1S/C9H12N2O/c1-11(2)9-7(8-6-12-8)4-3-5-10-9/h3-5,8H,6H2,1-2H3
• InChI Key： NWENYATYGJWFLQ-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.7Ų

Additional information on N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine

Professional Introduction to N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine (CAS No. 2229096-05-1)

N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine, a compound with the chemical formula C₉H₁₃N₂O, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2229096-05-1, has garnered attention due to its unique structural features and potential applications in drug development. The presence of both an oxirane ring and an amine group in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive and can undergo nucleophilic substitution reactions. This reactivity makes it an excellent tool for introducing functional groups into larger molecules. In contrast, the amine group provides a basic site that can participate in hydrogen bonding and coordinate with metal ions, enhancing the compound's potential utility in medicinal chemistry.

The synthesis of N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine involves careful selection of starting materials and reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For instance, catalytic hydrogenation techniques have been employed to improve the regioselectivity of the reaction, minimizing unwanted side products.

In the realm of pharmaceutical research, N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine has shown promise as a building block for developing new therapeutic agents. Its pyridine core is a common motif in many bioactive molecules, including antiviral and anticancer drugs. The oxirane group can be further functionalized to introduce additional pharmacophores, allowing for the design of molecules with tailored biological activities.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted by small-molecule drugs. The combination of the pyridine ring and the oxirane group in N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine provides a scaffold that can interact with kinase active sites through hydrogen bonding and hydrophobic interactions. This has led to the exploration of derivatives of this compound as potential inhibitors of diseases such as cancer and inflammatory disorders.

The use of computational chemistry has also been instrumental in understanding the binding properties of N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-amine with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as a lead compound for drug discovery. These studies have been complemented by experimental validation, where X-ray crystallography has been used to determine the binding mode of the compound with target proteins.

The pharmaceutical industry has shown interest in developing novel derivatives of N,N-dimethyl-3-(oxiran-2-yl)pyridin-2-am ine due to its structural versatility. By modifying the substituents on the pyridine ring or introducing additional functional groups into the oxirane ring, researchers can generate a library of compounds with diverse biological activities. This approach has led to several promising candidates that are currently undergoing further investigation in preclinical studies.

The environmental impact of synthesizing and using N,N-dimethyl-3-(oxiran -2 -yl)pyridin -2 -amine is also an area of growing interest. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. For example, solvent-free reactions have been explored to decrease reliance on organic solvents, while biocatalytic methods have been investigated to replace traditional chemical catalysts.

The future prospects for N,N-dimethyl -3 - (oxiran -2 -yl ) pyridin -2 -amine are promising, with ongoing research aimed at expanding its applications in drug development and material science. As our understanding of its chemical properties continues to grow, so too will its utility in creating innovative therapeutic agents. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.